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Compound of Interest

Compound Name: Cyclopenin

CAS No.: 19553-26-5

Cat. No.: B1149668

Get Quote

Executive Summary
Cyclopenin (CAS# 20007-87-8), a benzodiazepine alkaloid primarily isolated from Penicillium

species (e.g., P. polonicum, P. cyclopium), has emerged as a potent, reversible inhibitor of

Acetylcholinesterase (AChE). Unlike traditional competitive inhibitors that target the catalytic

triad, Cyclopenin’s benzodiazepine scaffold suggests a non-competitive or mixed-mode

interaction, potentially involving the Peripheral Anionic Site (PAS).

Key Technical Specifications:

Primary Target: Human Recombinant Acetylcholinesterase (hAChE).

Potency (IC50):2.04 μM (Human recombinant AChE).[1]

Mechanism: Reversible inhibition; structurally consistent with non-competitive binding

kinetics observed in 1,5-benzodiazepine derivatives.

Source Organism:Penicillium polonicum (Strain MCCC3A00951) and Penicillium cyclopium.
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Mechanistic Rationale & Chemical Biology
2.1 Structural Basis of Inhibition
Cyclopenin possesses a unique 1,4-benzodiazepine-2,5-dione core. This scaffold

differentiates it from tacrine-like (acridine) or galantamine-like (phenanthrene) inhibitors. The

inhibition mechanism is hypothesized to be allosteric or mixed-type, where the molecule binds

to the PAS or a hydrophobic pocket near the active site gorge, inducing a conformational

change that prevents acetylcholine hydrolysis.

2.2 Pathway Logic (DOT Visualization)
The following diagram illustrates the kinetic equilibrium of Cyclopenin (I) interaction with the

Enzyme (E) and Substrate (S).
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Figure 1: Kinetic pathway of Cyclopenin inhibition. The dashed red lines indicate the formation

of inactive complexes (EI and ESI), characteristic of mixed/non-competitive inhibition where the

inhibitor can bind both free enzyme and the enzyme-substrate complex.

Experimental Protocol: Modified Ellman’s Assay
This protocol is optimized for benzodiazepine alkaloids, addressing solubility issues and

spontaneous hydrolysis.

3.1 Reagents & Preparation
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Buffer A: 100 mM Sodium Phosphate buffer (pH 8.0).

Substrate: Acetylthiocholine iodide (ATChI), 15 mM stock in water.

Chromogen: 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB), 3 mM in Buffer A containing 10 mM

NaCl.

Enzyme: Human recombinant AChE (Sigma-Aldrich or equivalent), diluted to 0.5 U/mL in

Buffer A containing 0.1% BSA (stabilizer).

Inhibitor: Cyclopenin stock (10 mM) in 100% DMSO.

Critical: Serial dilutions must ensure final DMSO concentration in the well is <2% to

prevent solvent-induced enzyme inactivation.

3.2 Step-by-Step Workflow
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Step Action Volume (96-well) Technical Note

1 Blanking 140 μL Buffer A

Use separate blanks

for substrate

spontaneous

hydrolysis.

2 Enzyme Addition
20 μL AChE (0.5

U/mL)

Keep enzyme on ice

until immediately

before use.

3 Inhibitor Addition 20 μL Cyclopenin

Test range: 0.01 μM to

100 μM. Include

Solvent Control (2%

DMSO).

4 Pre-Incubation N/A

Incubate 15 mins @

25°C. Essential for

non-competitive

inhibitors to reach

equilibrium.

5 Chromogen 10 μL DTNB (3 mM)
Add rapidly to all

wells.

6 Substrate (Start) 10 μL ATChI (15 mM) Reaction initiation.

7 Measurement Kinetic Read

Measure Absorbance

@ 412 nm every 30s

for 5 mins.

3.3 Validation Criteria (Self-Correcting)
Linearity: The control reaction (no inhibitor) must show linear absorbance increase (

) over the first 3 minutes.

Spontaneous Hydrolysis: Absorbance change in "No Enzyme" wells must be <5% of the

"Enzyme Control" wells.

Positive Control: Galantamine should yield an IC50 of ~0.5–2.0 μM under these conditions.
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Data Analysis & Interpretation
4.1 Calculating % Inhibition
Calculate the velocity (

) of the reaction (slope of Absorbance vs. Time).

4.2 Determination of IC50
Plot % Inhibition (Y-axis) vs. Log[Cyclopenin] (X-axis). Fit the data using a non-linear

regression (Sigmoidal Dose-Response, Variable Slope).

Target Value: The curve should cross 50% inhibition at approximately 2.04 μM.

4.3 Kinetic Mode Determination (Lineweaver-Burk)
To confirm the non-competitive nature:

Run the assay at 4 different fixed concentrations of Cyclopenin (e.g., 0, 1, 2.5, 5 μM).

For each inhibitor concentration, vary the Substrate (ATChI) concentration (0.05 mM – 1.0

mM).

Plot

vs

.

Competitive: Lines intersect at the Y-axis (

unchanged,

increases).

Non-Competitive (Expected for Cyclopenin): Lines intersect at the X-axis (

unchanged,

decreases) or to the left of the Y-axis (Mixed).
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Comparative Efficacy
Compound Target Enzyme IC50 (μM) Mechanism Source

Cyclopenin hAChE 2.04
Reversible /

Mixed
Penicillium sp.

Galantamine hAChE 0.5 - 1.5 Competitive Galanthus sp.

Tacrine hAChE 0.2 - 0.4 Mixed Synthetic

1,5-

Benzodiazepine
AChE ~180 - 350 Non-Competitive Synthetic

Note: Cyclopenin shows significantly higher potency (low micromolar range) compared to

synthetic 1,5-benzodiazepine derivatives often cited in literature, making it a privileged scaffold

for optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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